Hemocyanin
Description
Properties
Key on ui mechanism of action |
Keyhole Limpet Hemocyanin (KLH) is generally a very efficient coupling agent. It is the most common carrier protein used in the preparation of hapten conjugates. KLH is composed of five subunits. It is lysine rich with a large number of available primary amines to facilitate conjugation, antibody production and promote peptide attachment after dissociation. |
|---|---|
Molecular Formula |
C63H120O9 |
Molecular Weight |
1021.6 g/mol |
IUPAC Name |
2-hydroxyethyl 2-methyloctadec-9-enoate;1-hydroxypropan-2-yl octadec-9-enoate;2-hydroxypropyl octadec-9-enoate |
InChI |
InChI=1S/3C21H40O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(2)21(23)24-19-18-22;1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21(23)24-19-20(2)22;1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21(23)24-20(2)19-22/h3*10-11,20,22H,3-9,12-19H2,1-2H3 |
InChI Key |
NECYLMLMGRVXJM-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCC=CCCCCCCCC(=O)OCC(C)O.CCCCCCCCC=CCCCCCCCC(=O)OC(C)CO.CCCCCCCCC=CCCCCCCC(C)C(=O)OCCO |
physical_description |
Powder; [Sigma-Aldrich MSDS] |
Origin of Product |
United States |
Structural Biology and Molecular Architecture of Keyhole Limpet Hemocyanin
Primary Structure and Isoforms: KLH1 and KLH2
KLH exists as two distinct isoforms, designated KLH1 and KLH2, which are encoded by separate genes. wikipedia.orgresearchgate.net These isoforms are structurally and immunologically different. chemrxiv.org Both isoforms are large, glycosylated proteins. wikipedia.org
The two isoforms, KLH1 and KLH2, share approximately 60% identity at the protein level. wikipedia.org Each isoform's polypeptide chain, or subunit, is composed of roughly 3400 to 4000 amino acids. wikipedia.orgchemrxiv.org The primary structure of each subunit is organized into a series of eight globular functional units (FUs), denoted FU-a through FU-h. chemrxiv.orgnih.gov
KLH is a glycoprotein (B1211001), with carbohydrate content accounting for approximately 3-4% of its weight. bidmc.org The glycosylation of KLH is complex and contributes to its significant immunogenicity. bidmc.org The glycans are primarily N-linked, with about eight N-glycans per subunit. bidmc.org These sugar chains are heterogeneous and contain monosaccharides such as fucose, xylose, N-acetylgalactosamine, N-acetylglucosamine, galactose, and mannose. bidmc.org
A notable feature of KLH N-glycans is the presence of a Gal(β1-6)Man motif, a structure not previously identified in other glycoprotein N-glycans. nih.gov The glycans on KLH lack sialic acid. bidmc.org Cryo-electron microscopy studies have visualized these glycans as protrusions on the protein's surface, with an estimated 120 "sugar trees" on the KLH1 didecamer. bidmc.orgrcsb.org These extensive glycosylation patterns are believed to play a role in the structural stability and immunomodulatory properties of the molecule. cardiff.ac.uk
Amino Acid Sequence Analysis and Identity
Subunit Composition and Functional Units
The fundamental building block of the larger KLH structure is the subunit, a massive polypeptide chain. researchgate.netnih.gov These subunits assemble into larger, functional complexes. researchgate.net
The subunits of KLH1 and KLH2 have molecular masses of approximately 390-400 kDa and 350-400 kDa, respectively. wikipedia.orgsigmaaldrich.comgoogle.comfishersci.com Each subunit is composed of eight functional units (FUs), with each FU having a molecular mass of about 50 kDa. researchgate.netnih.gov An eighth FU of type h, with a smaller molecular mass of 43 kDa, has been identified in KLH2. nih.gov
Table 1: Molecular Mass of Keyhole Limpet this compound Components
| Component | Isoform | Reported Molecular Mass (kDa) | Source(s) |
|---|---|---|---|
| Subunit | KLH1 | 390-449 | wikipedia.orgresearchgate.netgoogle.comfishersci.comnih.gov |
| Subunit | KLH2 | 350-392 | google.comfishersci.comnih.gov |
| Functional Unit (FU) | Both | ~50 | researchgate.netnih.gov |
| Functional Unit (FU-h) | KLH2 | 43 | nih.gov |
Each KLH subunit is a linear chain of eight distinct functional units (FUs), labeled FU-a to FU-h. chemrxiv.orgnih.gov These FUs are globular domains that are covalently linked. researchgate.net Within the cylindrical structure of the KLH decamer, FUs a-f form the outer wall, while FUs g and h constitute the internal "collar" complex. rcsb.org
Each of the eight FUs contains a binuclear copper-binding site that is essential for its function of reversibly binding one molecule of oxygen. wikipedia.orgsigmaaldrich.com This type 3 copper center consists of two copper atoms coordinated by conserved histidine residues. rcsb.orgplos.org When oxygen is bound, the copper is in the Cu(II) state, giving the protein its characteristic blue color. wikipedia.org In the deoxygenated state, the copper is in the Cu(I) state, and the protein is colorless. wikipedia.org
Molecular Mass Determination of Subunits and Functional Units
Quaternary Structure and Oligomeric States
KLH is renowned for its massive and complex quaternary structure. The subunits self-assemble into enormous oligomeric structures. chemrxiv.org The basic oligomeric form is a decamer, which is a hollow cylinder composed of ten subunits. chemrxiv.orgrcsb.org
These decamers can further associate to form didecamers and even larger multidecamers. chemrxiv.orgsigmaaldrich.com The didecamer, with a molecular mass of approximately 8 MDa, is formed by the face-to-face assembly of two decamers and consists of 20 subunits. wikipedia.orgresearchgate.netnih.gov These didecamers are cylindrical, measuring about 35 nm in diameter and 40 nm in length. plos.org Multidecamers are even larger, with molecular masses ranging from 12 to 32 MDa, and are formed by the stacking of additional decamers onto a central didecamer. google.com The stability of these higher-order assemblies can be influenced by factors such as pH and the concentration of divalent cations like Ca²⁺ and Mg²⁺. sigmaaldrich.com
Table 2: Oligomeric States of Keyhole Limpet this compound
| Oligomeric State | Number of Subunits | Approximate Molecular Mass (MDa) | Source(s) |
|---|---|---|---|
| Decamer | 10 | 4-8 | chemrxiv.orgsigmaaldrich.com |
| Didecamer | 20 | ~8 | wikipedia.orgresearchgate.netnih.gov |
| Multidecamer | >20 | 12-32 | google.com |
Didecameric and Multidecameric Architectures
The fundamental building block of KLH is a large subunit of about 350-400 kDa. researchgate.net These subunits assemble into decamers, which then further oligomerize to form the dominant structures found in the hemolymph: didecamers and multidecamers. google.comchemrxiv.org Native KLH is a heterogeneous mixture of these cylindrical structures, with molecular masses ranging from approximately 8 MDa for didecamers to 32 MDa or more for multidecamers. biosyncorp.com
The two isoforms, KLH1 and KLH2, form distinct homo-oligomers; hetero-oligomers of the two subunits have not been observed in vivo. google.com The KLH1 isoform typically assembles into didecamers, which are composed of 20 subunits and form a hollow cylinder approximately 35 nm in diameter and 40 nm in length. salamanderthemes.net The KLH2 isoform, in contrast, has a greater tendency to form longer multidecamers. salamanderthemes.net These multidecameric structures consist of stacked decamers of varying lengths, which are added to one or both ends of a central, "nucleating" didecamer.
Each subunit, for both KLH1 and KLH2, is a single polypeptide chain folded into eight paralogous functional units (FUs), designated a through h. chemrxiv.org Six of these FUs (a-f) constitute the wall of the cylindrical molecule, while the two C-terminal FUs (g-h) form an internal "collar" complex.
| Attribute | Didecamer | Multidecamer |
|---|---|---|
| Predominant Isoform | KLH1 salamanderthemes.net | KLH2 salamanderthemes.net |
| Molecular Mass (approx.) | ~8 MDa | 12 - 32 MDa |
| Structure | Hollow cylinder from two stacked decamers. | Multiple decamers stacked onto a central didecamer. |
| Number of Subunits | 20 | >20 (variable) |
| Dimensions (approx.) | 35 nm (diameter) x 40 nm (length) | 35 nm (diameter) x >40 nm (length) |
Cryo-Electron Microscopy (Cryo-EM) and Structural Modeling
Cryo-electron microscopy has been an indispensable tool for elucidating the complex, high-order structure of KLH. nih.gov Through single-particle analysis, researchers have been able to reconstruct three-dimensional models of the KLH oligomers, revealing intricate details of their molecular architecture. salamanderthemes.netresearchgate.net
A landmark achievement was the determination of the 9-Å resolution structure of the KLH1 didecamer. rcsb.orgnih.govnih.gov This model provided unprecedented insight into the topology of the 160 functional units within the didecamer. rcsb.org The cryo-EM map made it possible to trace the path of the subunit polypeptide chain, revealing how it weaves through the cylindrical structure. rcsb.orgnih.gov It confirmed that FUs a-f form the five-stranded wall of the decamer, while FUs g and h create a complex internal collar structure. rcsb.org More recent advancements, such as integrated differential phase contrast scanning transmission electron microscopy (IDPC-STEM), have yielded near-atomic resolution structures of KLH (6.5 Å), promising even more detailed models in the future. researchbunny.com
Structural modeling based on cryo-EM data has identified numerous interfaces critical for the stability of the complex, including 27 distinct types of interfaces: inter-FU, arc/slab, slab/slab, slab/wall, and decamer/decamer. rcsb.orgnih.gov These models also visualized six protrusions per subunit that correspond to putative N-linked glycosylation sites, suggesting a total of 120 complex "sugar trees" decorate the exterior of a KLH1 didecamer. nih.govbidmc.org
| Study/Technique | Resolution | Key Structural Revelations | Reference |
|---|---|---|---|
| Cryo-EM of KLH1 Didecamer | 9 Å | Solved the intricate topology of 160 FUs. Traced the subunit pathway. Identified 27 types of molecular interfaces. | rcsb.orgnih.govnih.gov |
| Cryo-EM of KLH1 Didecamer | 9 Å | Visualized six protrusions per subunit corresponding to N-linked glycan attachment sites. | nih.govbidmc.org |
| IDPC-STEM of KLH | 6.5 Å | Achieved near-atomic resolution, demonstrating the feasibility of high-resolution structure determination for large, complex macromolecules. | researchbunny.com |
| General Cryo-EM | N/A | Confirmed the overall barrel-shaped, cylindrical architecture of KLH oligomers. | wikipedia.orgresearchgate.net |
Subunit Reassociation Studies and Oligomeric Manipulation
The massive KLH oligomers can be experimentally manipulated to dissociate into their constituent subunits and subsequently reassembled. researchgate.netnih.gov This process of oligomeric manipulation has been crucial for studying the properties of the individual isoforms and understanding the forces that govern the assembly of the native structure.
Dissociation of the native didecamers and multidecamers into their ~400 kDa subunits is typically achieved by increasing the pH to an alkaline range (pH 8-10) and removing divalent cations (Ca²⁺ and Mg²⁺), often with the aid of a chelating agent like EDTA. google.cominterchim.fr This process is reversible. google.com
Reassociation of the subunits into higher-order structures can be induced by returning the solution to a neutral pH (around 7.0-8.0) and reintroducing calcium and magnesium ions. google.combiosyncorp.com Research on the reassociation of purified KLH1 and KLH2 subunits has revealed that they form distinct and characteristic products. nih.gov
KLH1 subunits reassociate to form a small number of didecamers and short multidecamers, but the predominant structures are flexible, undulating tubular forms with an "open" helical appearance. nih.gov
KLH2 subunits reassociate to form "closed" tubules and a significant proportion of very long multidecamers. nih.gov
These studies not only highlight the intrinsic structural differences between the two isoforms but also provide methods for producing specific oligomeric forms in vitro. nih.govnih.gov For instance, it is possible to reassociate a commercial mixture of dissociated subunits and then use specific buffer conditions to selectively dissociate the KLH2 component, allowing for the purification of reassociated KLH1 oligomers. nih.gov
| Process | Conditions | Result | Reference |
|---|---|---|---|
| Dissociation | Alkaline pH (8-10), removal of Ca²⁺/Mg²⁺ (e.g., with EDTA). | Separation into ~400 kDa subunits. | google.cominterchim.fr |
| Reassociation (General) | Neutral pH (7-8), addition of Ca²⁺ and Mg²⁺ ions. | Formation of a heterogeneous mixture of didecamers and multidecamers. | google.com |
| Reassociation (Purified KLH1) | Standard reassociation buffer (e.g., Tris-saline with 100 mM CaCl₂ and MgCl₂). | Mainly flexible, "open" helical tubules; some didecamers and short multidecamers. | nih.gov |
| Reassociation (Purified KLH2) | Standard reassociation buffer. | Mainly "closed" tubules and long multidecamers. | nih.gov |
Biosynthesis and Biological Role of Klh in Megathura Crenulata
Cellular Synthesis Pathways in Hemolymph
The biosynthesis of keyhole limpet hemocyanin does not occur freely within the hemolymph itself but is localized to specific, morphologically distinct cells known as rhogocytes, or pore cells. bioone.orgplos.org These specialized cells are distributed throughout the connective tissues of the mollusc, including the mantle, foot, and midgut gland. nih.gov
Research has provided multiple lines of evidence confirming rhogocytes as the site of KLH synthesis in Megathura crenulata. bioone.orgplos.org Studies utilizing transmission electron microscopy have observed particles resembling KLH molecules within the cisternae of the rough endoplasmic reticulum of these cells. bioone.orgnih.gov Furthermore, immunoperoxidase staining with antibodies specific to KLH has demonstrated that the protein is localized exclusively to rhogocytes. bioone.org The most definitive evidence comes from in situ hybridization studies, which have identified KLH-specific mRNA within rhogocytes, confirming that these cells are the site of its synthesis. bioone.orgplos.org Once synthesized and assembled within the rhogocytes, the mature KLH molecules are secreted into the hemal spaces and circulate within the hemolymph. bioone.orgplos.org Some research suggests that the expression and synthesis of this compound within the rhogocytes of M. crenulata may be seasonal, indicating a potential regulatory mechanism for its production. nih.gov
Physiological Function as an Oxygen-Carrying Metalloprotein
Keyhole limpet this compound's principal physiological role is as an extracellular respiratory protein, responsible for binding and transporting molecular oxygen (O₂) throughout the limpet's body. wikipedia.orgnih.gov This function is analogous to that of hemoglobin in vertebrates, but it is accomplished through a distinct molecular structure and metallic cofactor. abcam.com KLH is a large, cylindrical glycoprotein (B1211001) that circulates at high concentrations in the hemolymph, the fluid equivalent to blood in the limpet's open circulatory system, bathing the tissues directly to deliver oxygen. wikipedia.orgbidmc.org
The oxygen-carrying capacity of KLH is centered on its active sites, each containing a pair of copper atoms. wikipedia.orgoup.com In its deoxygenated state, the copper ions are in the cuprous [Cu(I)] state, and the protein is colorless. wikipedia.orgbiosyncorp.com Upon binding with one molecule of oxygen, the copper atoms are oxidized to the cupric [Cu(II)] state. nih.gov This change in oxidation state imparts a characteristic opalescent blue color to the oxygenated hemolymph. wikipedia.orgbiosyncorp.com The binding of oxygen is reversible, allowing KLH to efficiently pick up oxygen at the respiratory surfaces (gills) and release it to tissues with lower oxygen partial pressures. biosyncorp.com
The structure of KLH is integral to its function. It exists as two main isoforms, KLH1 and KLH2, which are large glycoproteins. wikipedia.orgbiosyncorp.com These isoforms assemble into massive cylindrical didecamers (composed of 20 subunits) and, in some cases, larger multidecamers. nih.govbiosyncorp.com Each subunit is a very large polypeptide chain of about 350-390 kDa, folded into eight distinct functional units (FUs). nih.govbiosyncorp.com Each FU contains one active binuclear copper site capable of binding an oxygen molecule. biosyncorp.com This multi-unit, multi-subunit structure results in a protein with 160 oxygen-binding sites per didecamer, enabling a high oxygen-carrying capacity in the hemolymph. The oxygen-binding properties of KLH are influenced by environmental factors such as pH and temperature, which is a common feature of respiratory proteins that allows for adaptation to varying metabolic demands and external conditions. si.eduresearchgate.net
Data Tables
Table 1: Structural Properties of Keyhole Limpet this compound (KLH)
| Property | Description | Source(s) |
|---|---|---|
| Native Molecular Weight | 8-32 MDa (megadaltons), existing as didecamers or multidecamers. | biosyncorp.com |
| Isoforms | Two primary isoforms: KLH1 and KLH2. | wikipedia.orgbiosyncorp.com |
| Subunit Molecular Weight | KLH1: ~390 kDa; KLH2: ~350 kDa. | biosyncorp.com |
| Subunit Composition | Each subunit consists of eight paralogous functional units (FUs), each ~50 kDa. | nih.govbiosyncorp.com |
| Quaternary Structure | Subunits assemble into hollow, cylindrical didecamers (20 subunits). | wikipedia.orgnih.govbiosyncorp.com |
| Glycosylation | Heavily glycosylated, with carbohydrate content accounting for ~3-4% of its weight. | bidmc.org |
Table 2: Oxygen-Binding Characteristics of KLH
| Parameter | Description | Source(s) |
|---|---|---|
| Prosthetic Group | Binuclear copper site (Type 3 copper center). | wikipedia.orgoup.com |
| Binding Ratio | Two copper atoms reversibly bind one molecule of oxygen (O₂). | wikipedia.orginterchim.fr |
| Deoxygenated State | Colorless; copper is in the cuprous [Cu(I)] state. | wikipedia.orgbiosyncorp.com |
| Oxygenated State | Opalescent blue; copper is in the cupric [Cu(II)] state. | wikipedia.orgbiosyncorp.com |
| Cooperativity | Exhibits cooperative oxygen binding, which is sensitive to pH. | researchgate.net |
| Oxygen-Binding Sites | Each functional unit has one site; a didecamer has 160 sites. | oup.combiosyncorp.com |
Table 3: Compound Names Mentioned
| Compound Name | |
|---|---|
| Keyhole limpet this compound | |
| Oxygen |
Purification and Characterization Methodologies for Academic Research
Hemolymph Collection and Initial Processing
The purification of KLH begins with the collection of hemolymph from the giant keyhole limpet, Megathura crenulata. wikipedia.org This process is typically carried out under controlled conditions to minimize stress to the animal and contamination of the sample. Non-lethal techniques for hemolymph extraction have been developed to support sustainable harvesting. nih.gov
Once collected, the hemolymph, which is opalescent blue when oxygenated due to the Cu²⁺ state of the copper ions, undergoes initial processing to remove hemocytes and other particulate matter. wikipedia.org This is often achieved through filtration and initial low-speed centrifugation. mdpi.com A common subsequent step is ammonium (B1175870) sulfate (B86663) precipitation, where solid ammonium sulfate is added to the hemolymph to a specific saturation level, often around 65%, to precipitate the KLH. wikipedia.orggoogle.com The resulting pellet is then typically redissolved in a suitable buffer and subjected to dialysis to remove the excess salt. wikipedia.org
Differential Centrifugation Techniques
Differential centrifugation is a fundamental technique used in KLH purification to separate the high molecular weight this compound from other smaller proteins and cellular debris. google.com This method leverages the large size and high sedimentation coefficient of the KLH multimers.
Following initial clarification, ultracentrifugation is employed to pellet the KLH. For instance, centrifugation at high speeds (e.g., 22,000 rpm or 60,000 x g) for several hours effectively sediments the native KLH, which can have a molecular mass of approximately 8 MDa. mdpi.comsalamanderthemes.net The resulting pellet, rich in KLH, is then carefully resuspended in a stabilizing buffer for further purification steps. salamanderthemes.net This process can be repeated to enhance the purity of the KLH preparation.
Chromatographic Purification Methods
For achieving high-purity KLH suitable for research, chromatographic techniques are indispensable. These methods separate molecules based on differences in their size, charge, and other physicochemical properties. wikipedia.orggoogle.com
Gel Filtration Chromatography
Gel filtration, or size-exclusion chromatography, separates proteins based on their molecular size. mdpi.com Given the very large size of KLH aggregates (ranging from 4.5 x 10⁵ to 1.3 x 10⁷ Da), this method is highly effective for separating it from smaller contaminating proteins. gbiosciences.com The resuspended KLH pellet from centrifugation is loaded onto a gel filtration column (e.g., Sephadex G-200 or Superose 6). mdpi.comresearchgate.net The larger KLH molecules are excluded from the pores of the chromatography matrix and thus elute earlier from the column, while smaller molecules enter the pores and have a longer retention time. This step not only purifies KLH but also allows for the separation of different oligomeric forms, such as didecamers and multidecamers. nih.gov
Ion Exchange Chromatography (Anion Exchange, Subunit Separation)
Ion exchange chromatography separates proteins based on their net charge at a particular pH. mdpi.com Anion exchange chromatography is particularly useful for KLH purification and the separation of its subunits. mdpi.comgoogle.com In this technique, a positively charged stationary phase (anion exchanger) is used. At a pH above its isoelectric point, KLH is negatively charged and will bind to the column. google.com
This method is also instrumental in separating the two main isoforms of KLH, designated KLH1 and KLH2, which differ in their primary structure and molecular weight. By applying a salt gradient (e.g., a linear gradient of NaCl), the bound proteins can be selectively eluted. mdpi.com Furthermore, under specific alkaline buffer conditions (e.g., pH 8.6 to 9.6), the native KLH can be dissociated into its subunits, which can then be separated and purified using ion exchange chromatography. mdpi.comgoogle.com
Considerations for Preserving Native Conformation and High Molecular Weight Forms
Maintaining the native conformation and high molecular weight oligomeric state of KLH is crucial for its immunological properties. google.com Several factors must be carefully controlled throughout the purification process.
It is critical to avoid freezing or lyophilizing the KLH preparation at any stage, as this can lead to denaturation, aggregation, and loss of the characteristic opalescent blue color. wikipedia.orggoogle.cominterchim.fr The presence of divalent cations, such as calcium (Ca²⁺) and magnesium (Mg²⁺), in the buffer is important for stabilizing the multimeric structure of KLH. google.comnih.gov Storage at 4°C in an isotonic buffer containing these ions is recommended. google.commerckmillipore.com The pH of the buffer should also be maintained within a stable range, typically around neutral pH, to prevent dissociation or denaturation. researchgate.netnih.gov Vigorous agitation should be avoided as it can cause the protein to aggregate and precipitate. merckmillipore.com
Quality Control and Purity Assessment for Research Applications
Rigorous quality control is essential to ensure the purity, integrity, and consistency of the final KLH product for research use. A combination of analytical techniques is employed for this purpose.
Spectrophotometry: The characteristic blue color of oxygenated KLH provides a simple visual indicator of its native state. wikipedia.org The ratio of absorbance at 347 nm (copper-oxygen charge transfer band) to 280 nm (protein absorbance) can be used to assess the integrity of the copper-binding sites. interchim.fr
SDS-PAGE: Sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) is used to assess the purity of the KLH preparation and determine the molecular weight of its subunits. researchgate.net Under denaturing conditions, KLH dissociates into its subunits, which appear as distinct bands on the gel. interchim.fr
Dynamic Light Scattering (DLS): DLS is a technique used to determine the hydrodynamic radius and size distribution of the KLH particles in solution, providing information on the oligomeric state and aggregation. nih.govresearchgate.net
Electron Microscopy: Transmission electron microscopy (TEM) allows for the direct visualization of the cylindrical, didecameric structure of native KLH, confirming its structural integrity. researchgate.netsalamanderthemes.net
Endotoxin Testing: For in vivo studies, it is often necessary to quantify and sometimes remove endotoxins. wikipedia.orgsigmaaldrich.com
Table 1: Summary of Purification and Characterization Techniques for KLH
| Methodology | Principle | Purpose in KLH Research | Key Parameters/Considerations |
|---|---|---|---|
| Hemolymph Collection | Extraction of fluid from the mollusk's circulatory system. | To obtain the raw material containing KLH. | Non-lethal methods, controlled environment. nih.gov |
| Ammonium Sulfate Precipitation | Salting out of proteins based on solubility. | Initial concentration and partial purification of KLH. | Saturation percentage (e.g., 65%). google.com |
| Differential Centrifugation | Separation based on size and density by spinning at high speeds. | Pelleting of high molecular weight KLH aggregates. | Centrifugal force (g-force), duration. mdpi.comsalamanderthemes.net |
| Gel Filtration Chromatography | Separation based on molecular size. | Purification of KLH from smaller proteins, separation of oligomers. | Column resin type (e.g., Superose 6), buffer composition. researchgate.netnih.gov |
| Ion Exchange Chromatography | Separation based on net charge. | High-resolution purification, separation of KLH1 and KLH2 isoforms and subunits. | pH, salt gradient, resin type (anion exchanger). mdpi.comgoogle.com |
| SDS-PAGE | Electrophoretic separation of denatured proteins by mass. | Purity assessment and subunit molecular weight determination. | Gel percentage, denaturing conditions. researchgate.net |
| Dynamic Light Scattering | Measurement of particle size distribution from light scattering fluctuations. | Analysis of oligomeric state and aggregation. nih.govresearchgate.net | Sample concentration, buffer conditions. |
| Transmission Electron Microscopy | Imaging with an electron beam. | Visualization of the native, multimeric structure of KLH. researchgate.netsalamanderthemes.net | Staining techniques, sample preparation. |
Immunological Properties and Mechanisms of Keyhole Limpet Hemocyanin
Potent Immunogenicity and Xenogeneic Nature
The potent immunogenicity of KLH is a primary reason for its extensive use in immunology. nih.govagscientific.com Its xenogeneic origin, being derived from a marine mollusk, ensures that mammalian immune systems recognize it as profoundly foreign, thereby mounting a strong primary immune response. nih.govresearchgate.net This characteristic minimizes the risk of pre-existing immunity in human subjects, making it a reliable neoantigen for studying de novo immune responses. researchgate.net
The large size and complex quaternary structure of KLH are key contributors to its immunogenicity. wikipedia.orgtargetmol.com The protein is composed of two main subunit isoforms, KLH1 and KLH2, which assemble into massive didecameric complexes with molecular weights ranging from 4.5 to 13 million daltons. agscientific.comwikipedia.org This large, multivalent structure provides a scaffold for the presentation of numerous antigenic determinants, effectively cross-linking B-cell receptors and initiating a powerful immune cascade. biorxiv.org
Epitope Richness: Peptide and Carbohydrate Epitopes
The remarkable immunostimulatory properties of KLH are largely attributed to its high density of both peptide and carbohydrate epitopes. nih.govbidmc.org The protein's extensive amino acid sequence and heavy glycosylation provide a diverse array of antigenic sites that can be recognized by the immune system. bidmc.orgsinobiological.com
The carbohydrate moieties of KLH are particularly noteworthy for their unusual and heterogeneous structures. bidmc.org These glycans are rich in fucose, xylose, N-acetylgalactosamine, N-acetylglucosamine, galactose, and mannose, and feature uncommon linkages. bidmc.org Some of these carbohydrate structures have been found to cross-react with antigens from other organisms, such as the parasite Schistosoma mansoni, and even with certain tumor-associated carbohydrate antigens (TACAs). bidmc.orgnih.gov This cross-reactivity is thought to be a potential mechanism behind KLH's efficacy in some cancer immunotherapy applications. nih.govresearchgate.net Studies have shown that immunization with KLH can induce antibodies against TACAs like Lewis X, Lewis Y, and GM3 in humans. nih.gov
T-Cell Dependent Immunogenicity
KLH is a classic example of a T-cell dependent antigen, meaning that the generation of a robust antibody response against it requires the involvement of T-helper cells. nih.govtandfonline.comhookelabs.com The process begins with antigen-presenting cells (APCs), such as dendritic cells, internalizing and processing the large KLH molecule. nih.govnih.gov These APCs then present KLH-derived peptides on their Major Histocompatibility Complex (MHC) class II molecules to CD4+ T-helper cells. biorxiv.orgtandfonline.com
This interaction activates the T-helper cells, which in turn provide help to B-cells that have recognized native epitopes on the KLH molecule. biorxiv.org This cognate T-cell help is crucial for B-cell proliferation, differentiation into plasma cells, and the production of high-affinity, class-switched antibodies (e.g., IgG). hookelabs.com The T-cell dependent nature of the immune response to KLH makes it an excellent model antigen for evaluating the integrity of the adaptive immune system in both preclinical and clinical settings. researchgate.nettandfonline.com
Carrier Protein Functionality and Hapten Conjugation Strategies in Research
One of the most significant applications of KLH in biomedical research is its role as a carrier protein. wikipedia.orgtargetmol.comsinobiological.com Haptens, which are small molecules like peptides or drugs, are generally not immunogenic on their own. targetmol.combiorxiv.org By chemically linking these haptens to a large, immunogenic carrier like KLH, researchers can elicit a potent antibody response specifically targeted against the hapten. wikipedia.orgbiorxiv.org
The choice of carrier protein can significantly influence the resulting antibody response, and KLH is often favored due to its high immunogenicity and phylogenetic distance from mammalian proteins, which helps to reduce cross-reactivity in immunoassays. wikipedia.orginterchim.fr
Covalent Attachment Mechanisms (e.g., Carbodiimide, Maleimide (B117702) Chemistry)
Several chemical strategies are employed to covalently attach haptens to KLH. The choice of method often depends on the functional groups available on the hapten.
Carbodiimide Chemistry: This is a common method that utilizes crosslinkers like 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC). sigmaaldrich.comnih.gov EDC activates carboxyl groups on either the hapten or the carrier protein, allowing them to form stable amide bonds with primary amines on the other molecule. sigmaaldrich.comnih.gov This method is effective but can lead to random orientations of the hapten on the carrier. thermofisher.com
Maleimide Chemistry: This strategy offers more specific conjugation. It targets sulfhydryl groups (thiols), which are present in cysteine residues. nih.govthermofisher.com First, the carrier protein (KLH) is "activated" by reacting its primary amines with a crosslinker like Sulfo-SMCC (Sulfosuccinimidyl 4-(N-maleimidomethyl)cyclohexane-1-carboxylate), which introduces maleimide groups. wikipedia.orgthermofisher.com A hapten containing a free sulfhydryl group (often a peptide with a terminal cysteine) can then be specifically and stably linked to the maleimide-activated KLH. wikipedia.orgresearchgate.net This method provides better control over the orientation of the conjugated peptide. wikipedia.org
| Conjugation Chemistry | Reactive Groups Targeted | Resulting Bond | Key Features |
|---|---|---|---|
| Carbodiimide (e.g., EDC) | Carboxyls and Primary Amines | Amide Bond | Commonly used; can result in random hapten orientation. sigmaaldrich.comnih.gov |
| Maleimide | Sulfhydryls (Thiols) | Thioether Bond | Highly specific for cysteine residues; allows for controlled orientation. nih.govthermofisher.com |
Impact on Hapten-Specific Antibody Production for Research Applications
The conjugation of a hapten to KLH dramatically enhances the production of hapten-specific antibodies. wikipedia.orgtargetmol.combiorxiv.org The large, multivalent KLH-hapten conjugate effectively stimulates the immune system, leading to the generation of B-cells that produce antibodies against the hapten. wikipedia.orgbiorxiv.org This approach is fundamental to producing custom antibodies for a vast range of research applications, including:
Immunoassays: Developing antibodies for ELISA, Western blotting, and immunohistochemistry to detect and quantify small molecules. meridianbioscience.com
Vaccine Development: Using KLH-conjugated antigens to elicit protective immune responses against pathogens or tumor-associated antigens. nih.govaai.org
Drug Development: Generating antibodies to study the pharmacokinetics and biodistribution of new drug candidates. researchgate.net
The effectiveness of the immune response is influenced by the hapten-to-carrier ratio; a higher density of haptens on the KLH molecule generally increases the likelihood of generating a strong hapten-specific antibody response. wikipedia.orgtargetmol.com
Lysine (B10760008) Residue Abundance for Coupling
A key feature that makes KLH an excellent carrier protein is the high abundance of lysine residues on its surface. wikipedia.orgtargetmol.comsinobiological.com Each lysine residue contains a primary amine in its side chain, providing numerous sites for covalent attachment of haptens using amine-reactive crosslinkers like EDC or for activation with maleimide groups. wikipedia.orgthermofisher.comthermofisher.com This high density of available conjugation sites allows for a high hapten-to-carrier protein ratio, which is a critical factor in maximizing the immunogenicity of the hapten and ensuring a robust and specific antibody response. wikipedia.orgtargetmol.com
Adjuvant Properties and Immunomodulatory Mechanisms
Activation and Maturation of Antigen-Presenting Cells (APCs)
KLH plays a crucial role in activating and promoting the maturation of APCs, particularly dendritic cells (DCs), which are essential for initiating T-cell mediated immunity. nih.govmdpi.com
Dendritic Cell (DC) Activation and Maturation
KLH directly stimulates the activation and maturation of human dendritic cells. nih.gov This process is characterized by the upregulation of several key surface molecules on DCs, including CD80, CD86, CD40, HLA-DR, and CD83. nih.govmdpi.com These molecules are critical for the interaction between DCs and T cells, leading to T cell priming and the initiation of an antigen-specific immune response. mdpi.com The maturation of DCs is a pivotal event that bridges the innate and adaptive immune responses.
The activation of DCs by KLH is a dose- and time-dependent process. researchgate.net Studies have shown that incubation of DCs with KLH leads to a significant increase in the expression of these maturation markers. researchgate.net Furthermore, KLH-matured DCs exhibit an enhanced ability to stimulate allogeneic T cell proliferation, indicating their functional competency. nih.gov
Mannose Receptor Involvement in DC Activation
The immunostimulatory effects of KLH on dendritic cells are, in part, mediated by the mannose receptor (MR), a C-type lectin receptor (CLR). frontiersin.orgnih.gov KLH is a highly glycosylated protein, with mannose being a significant component of its carbohydrate structure. plos.org The mannose receptor on the surface of DCs recognizes these mannose moieties on KLH, leading to the internalization of the protein and the initiation of downstream signaling pathways that result in DC activation and maturation. frontiersin.orgnih.gov
Inhibition experiments using anti-MR antibodies have demonstrated that blocking the mannose receptor partially reduces the stimulatory activity of KLH on DCs. nih.govfrontiersin.org This indicates that while the mannose receptor plays a significant role, other receptors are also likely involved in the recognition of KLH by dendritic cells. nih.gov
Innate Immune Receptor Engagement (e.g., Toll-like Receptors, C-type Lectin Receptors)
The immunomodulatory properties of KLH are initiated through its interaction with various innate immune receptors. nih.govnih.gov These receptors, including Toll-like receptors (TLRs) and C-type lectin receptors (CLRs), recognize conserved molecular patterns on pathogens and other foreign substances. nih.govtandfonline.com
KLH's rich glycosylation makes it a prime target for C-type lectin receptors, such as the mannose receptor (MR) and DC-SIGN, which recognize specific carbohydrate structures. nih.govtandfonline.com The binding of KLH to these receptors on APCs can trigger endocytosis and subsequent antigen processing and presentation. nih.gov
In addition to CLRs, there is evidence suggesting the involvement of Toll-like receptors in the immune response to hemocyanins. nih.govresearchgate.net Specifically, TLR4 has been implicated in the immunostimulatory effects of various hemocyanins, including KLH, in murine APCs. nih.govresearchgate.net The engagement of these innate immune receptors by KLH initiates a cascade of intracellular signaling events that ultimately lead to the production of proinflammatory cytokines and the activation of the adaptive immune system. nih.govfrontiersin.org
Intracellular Signaling Pathways: Syk and ERK Phosphorylation
Upon engagement of innate immune receptors by KLH, a series of intracellular signaling pathways are activated within the antigen-presenting cell. nih.govfrontiersin.org Key among these are pathways involving the phosphorylation of Spleen tyrosine kinase (Syk) and Extracellular signal-regulated kinase (ERK). nih.govresearchgate.netfrontiersin.org
Studies using human monocytic cell lines have shown that KLH induces the activation of the transcription factor NF-κB, a central regulator of inflammatory responses. nih.gov This activation is partially mediated through a Syk-dependent pathway. nih.govd-nb.info Furthermore, ERK, a member of the mitogen-activated protein kinase (MAPK) family, is also phosphorylated upon KLH stimulation and acts upstream of NF-κB activation. nih.govd-nb.info Inhibition of Syk phosphorylation has been shown to partially suppress the activation of ERK, suggesting a signaling cascade where Syk influences ERK activation. nih.govd-nb.info These findings indicate that both Syk and ERK are crucial components of the intracellular signaling network that mediates the innate immune response to KLH. nih.govresearchgate.netd-nb.info
Cytokine and Chemokine Induction (e.g., IL-12, IL-10, IL-1β, IL-6, TNF-α)
A hallmark of KLH's adjuvant activity is its ability to induce the production of a wide range of cytokines and chemokines by activated immune cells. nih.govaai.org These signaling molecules play a critical role in shaping the nature and magnitude of the subsequent adaptive immune response.
KLH stimulates dendritic cells to produce both the pro-inflammatory cytokine IL-12 and the anti-inflammatory cytokine IL-10. nih.gov However, the balance is skewed towards IL-12 production, which is crucial for promoting a Th1-type immune response, characterized by cell-mediated immunity. nih.gov In addition to IL-12 and IL-10, KLH also induces the secretion of other important pro-inflammatory cytokines, including IL-1β, IL-6, and Tumor Necrosis Factor-alpha (TNF-α), from macrophages and other APCs. aai.orgmdpi.com The induction of these cytokines contributes to the inflammatory milieu that is conducive to a potent immune response.
The specific profile of cytokines induced by KLH can vary depending on the cell type and experimental conditions. For instance, in murine peritoneal macrophages, KLH has been shown to upregulate the gene expression and protein levels of IL-1β, IL-6, IL-12p40, and TNF-α. aai.org This robust cytokine response underscores the potent immunomodulatory capacity of KLH.
Table of Research Findings on KLH-Induced Cytokine Production
| Cytokine | Producing Cell Type | Effect of KLH | Reference |
|---|---|---|---|
| IL-12 | Dendritic Cells, Macrophages | Increased production, promoting Th1 response. | nih.govaai.org |
| IL-10 | Dendritic Cells | Increased production, but less than IL-12. | nih.gov |
| IL-1β | Macrophages | Increased gene expression and protein levels. | aai.org |
| IL-6 | Macrophages | Increased gene expression and protein levels. | aai.org |
| TNF-α | Macrophages | Increased gene expression and protein levels. | aai.org |
Cross-Presentation of Antigens
Keyhole Limpet this compound (KLH) is a potent immunostimulatory molecule that can induce robust cellular and humoral immune responses. frontiersin.org One of the key mechanisms underlying its effectiveness as a vaccine carrier and immunomodulator is its ability to be processed through cross-presentation by antigen-presenting cells (APCs), such as dendritic cells (DCs). ashpublications.orgashpublications.org
Cross-presentation is the process by which exogenous antigens, like KLH, are taken up by APCs and presented on Major Histocompatibility Complex (MHC) class I molecules to activate CD8+ cytotoxic T lymphocytes (CTLs). This is a deviation from the classical MHC class II pathway, which primarily presents exogenous antigens to CD4+ helper T cells. nih.gov The ability of KLH to enter the MHC class I pathway allows it to stimulate CTL responses, which are crucial for eliminating virus-infected cells and tumor cells. ashpublications.org
Studies have shown that targeting KLH to specific receptors on DCs, such as DC-SIGN, can significantly enhance its uptake and subsequent cross-presentation. ashpublications.orgashpublications.org When KLH is linked to an antibody that targets DC-SIGN, it is efficiently internalized by DCs and translocated to lysosomal compartments. ashpublications.org This targeted delivery results in the presentation of KLH-derived peptides on both MHC class I and class II molecules. ashpublications.org This dual presentation activates both naive CD8+ T cells and KLH-specific memory CD4+ T cells. ashpublications.org The activation of naive T cells in the context of both MHC class I and II demonstrates the potent ability of KLH to induce a broad-based T-cell response through cross-presentation. ashpublications.org This process involves the internalized KLH gaining access to the cytosolic proteasomes, where it is degraded into peptides that can then be loaded onto MHC class I molecules in the endoplasmic reticulum. ashpublications.org
Antigen Presentation Pathways
The presentation of KLH to the immune system is a critical step in initiating an adaptive immune response. This process is primarily handled by professional antigen-presenting cells (APCs), with dendritic cells (DCs) and macrophages playing a central role. nih.govnih.gov
Processing of KLH by Dendritic Cells and Macrophages
Both dendritic cells and macrophages are capable of internalizing and processing KLH for presentation to T cells. nih.govnih.gov The pathway of antigen presentation in both cell types appears to be functionally similar, as both can be pulsed with KLH and, after fixation, can still activate primed T cells. nih.gov This process can be inhibited by chloroquine, suggesting that, like for many other protein antigens, the processing of KLH requires the acidic environment of endosomal/lysosomal compartments. nih.gov
Upon uptake, KLH is subjected to degradation within these cellular compartments. nih.govnih.gov The large, complex structure of KLH is broken down into smaller peptide fragments that are suitable for binding to MHC molecules. nih.govnih.gov The glycosylation status and the presentation format (didecamers vs. subunits) of KLH can influence its uptake pathway in DCs. aai.org Furthermore, targeting KLH to specific DC receptors, such as DC-SIGN, can enhance its immunogenicity by increasing the efficiency of its presentation. ashpublications.org Studies have shown that DCs pulsed with KLH can effectively induce both humoral and cellular immune responses. ashpublications.org
Humoral and Cell-Mediated Immune Responses Elicited by KLH
Keyhole Limpet this compound is a powerful immunostimulant known for its ability to induce both strong humoral and cell-mediated immune responses. frontiersin.orguniversiteitleiden.nl This makes it a valuable tool in clinical research for assessing immunocompetence and as a component in vaccines. frontiersin.org
Characterization of Anti-KLH Antibody Responses (IgG, IgM)
Immunization with KLH elicits a robust T-cell dependent antibody response (TDAR), characterized by the production of specific anti-KLH immunoglobulins, primarily IgM and IgG. kyoto-u.ac.jpnih.govnih.govtandfonline.comnih.gov
The primary immune response following an initial KLH immunization is typically dominated by the production of anti-KLH IgM antibodies. kyoto-u.ac.jpnih.govnih.govtandfonline.com Studies in various animal models, including rats and minipigs, have shown that IgM levels peak within the first week to ten days after a single immunization. kyoto-u.ac.jpnih.govtandfonline.com In dogs, a single intravenous injection of KLH led to a peak in anti-KLH IgM levels on day 7. researchgate.net In contrast, the primary IgG response develops more slowly, with levels starting to rise around day 7 and peaking later. kyoto-u.ac.jpnih.govnih.govtandfonline.comresearchgate.net
A secondary immunization with KLH leads to a classic memory response, with a rapid and significant increase in anti-KLH IgG levels, while the IgM response is less pronounced. kyoto-u.ac.jpnih.gov This IgG-predominant secondary response demonstrates the establishment of immunological memory. kyoto-u.ac.jp In rats, a secondary KLH injection resulted in a 17- to 53-fold increase in anti-KLH IgG levels compared to the primary response. kyoto-u.ac.jp Similarly, in dogs, a secondary immunization led to a remarkable increase in IgG levels, about 10-times that of the primary response. nih.gov
The magnitude and kinetics of the antibody response can be influenced by the form of KLH used (high molecular weight vs. subunit) and the route of administration. nih.govresearchgate.net High molecular weight (HMW) KLH generally induces more robust primary and secondary antibody responses with lower inter-animal variability compared to subunit KLH. nih.govtandfonline.com
Interactive Table: Kinetics of Anti-KLH Antibody Responses
| Animal Model | Immunization | Peak IgM Response | Peak IgG Response | Reference |
|---|---|---|---|---|
| Rat | Primary | Day 5 | Day 14 | kyoto-u.ac.jp |
| Rat | Secondary | - | Day 6 (post-secondary) | kyoto-u.ac.jp |
| Dog | Primary (IV) | Day 7 | > Day 9 | researchgate.net |
| Dog | Secondary (IV) | Slight increase | 5-7 days (post-secondary) | nih.gov |
| Minipig | Primary | Days 6-9 | Days 13-14 | nih.govtandfonline.com |
A systematic review of clinical studies in humans has shown that after a primary immunization, anti-KLH IgM titers show a modest increase, while anti-KLH IgG titers increase more substantially. frontiersin.org For instance, one study reported a 1.4-fold increase in IgM compared to a 4.9-fold increase in IgG. frontiersin.org Another study observed a 175-fold increase in IgM and a 35-fold increase in IgG1. frontiersin.org The peak IgM response is often observed earlier than the peak IgG response. frontiersin.org
Delayed-Type Hypersensitivity (DTH) Responses
In addition to humoral immunity, KLH is a potent inducer of cell-mediated immunity, which can be assessed by a delayed-type hypersensitivity (DTH) response. frontiersin.orgnih.gov The DTH reaction is a classic T-cell driven inflammatory response that typically develops 24 to 72 hours after an intradermal challenge with the antigen in a previously sensitized individual. frontiersin.org
The KLH-induced DTH response serves as a clinical model to evaluate adaptive immune responses in humans. nih.govchdr.nl Following an initial immunization with KLH, a subsequent intradermal injection of KLH elicits a local inflammatory reaction at the injection site, characterized by erythema and induration. nih.gov This response is mediated by the infiltration of mononuclear cells, primarily T lymphocytes and macrophages. mesoscale.combiocytogen.com
Studies in murine models have characterized the KLH-DTH response, showing pronounced skin inflammation that peaks at 24-48 hours, accompanied by the infiltration of neutrophils and mononuclear cells. mesoscale.com This model is useful for evaluating the effects of immunomodulatory agents. mesoscale.com In humans, the DTH response to KLH has been quantified using objective imaging techniques to measure changes in skin blood perfusion and erythema, providing a more reliable assessment than subjective visual scoring. nih.gov Interestingly, research has indicated that there is not always a clear correlation between the magnitude of the anti-KLH antibody response and the intensity of the DTH response. nih.gov
Role of T-Helper Cell Subsets (Th1, Th2)
Keyhole Limpet this compound (KLH) is a potent immunogen known to induce a robust T-cell dependent immune response, involving the differentiation of naïve CD4+ T-cells into distinct effector subsets, primarily T-helper 1 (Th1) and T-helper 2 (Th2) cells. frontiersin.org The balance between these subsets is critical in determining the nature of the ensuing immune response.
The Th1 pathway, characterized by the production of pro-inflammatory cytokines such as interferon-gamma (IFN-γ), interleukin-2 (B1167480) (IL-2), and tumor necrosis factor-alpha (TNF-α), is crucial for cell-mediated immunity against intracellular pathogens. assaygenie.commdpi.com In contrast, the Th2 pathway is defined by the secretion of cytokines like interleukin-4 (IL-4), interleukin-5 (IL-5), and interleukin-13 (IL-13), which are central to humoral immunity and defense against extracellular pathogens. assaygenie.comnih.gov
Studies have shown that immunization with KLH can induce a mixed Th1/Th2 response. nih.gov However, KLH is often described as inducing a strong Th2-biased response. researchgate.net This is supported by observations of increased local IL-4 and IL-13 levels and eosinophil infiltration at the injection site following a KLH challenge. universiteitleiden.nl The peak of the skin response at 24 hours post-challenge is also indicative of a Th2-driven late-phase reaction, as opposed to a Th1-driven delayed-type hypersensitivity (DTH) response which typically peaks at 48 to 72 hours. universiteitleiden.nl
The specific type of response can be influenced by factors such as the adjuvant used. For instance, when KLH is administered with Ribi adjuvant, it preferentially drives a Th1-like response, whereas Alum adjuvant promotes a Th2-like response. researchgate.net Furthermore, research in pregnant sows demonstrated that housing conditions could alter the adaptive immunity to KLH; group-housed sows exhibited a more Th1-mediated cellular response, while individually crated sows had a Th2-pronounced humoral response. oup.com This suggests that external stressors can shift the Th1/Th2 balance in response to KLH. oup.com
The cytokine profile following KLH immunization has been a subject of detailed investigation. Systemic responses often show secretion of IL-2, TNF, and IFN-γ by CD4+ T-cells, indicating a Th1 component. universiteitleiden.nl However, IL-4 secretion is also observed, suggesting a concurrent but less pronounced Th2 response. universiteitleiden.nl In studies where endogenous IL-12 was deficient, mice immunized with KLH showed a reduced KLH-specific serum IgG2a/IgG1 ratio and increased IgE responses, further highlighting the role of the cytokine environment in shaping the Th1/Th2 polarization. aai.org
In some experimental models, the co-transfer of both Th1 and Th2 clones specific for KLH resulted in complex regulatory interactions, with increased production of IgA and decreased levels of IgE and IgG2a. nih.gov This underscores the intricate interplay between T-helper subsets in modulating the antibody isotype response to KLH. nih.gov
Immunological Cross-Reactivity
Keyhole Limpet this compound (KLH) exhibits significant immunological cross-reactivity with a variety of antigens, a phenomenon largely attributed to its carbohydrate epitopes. aai.orgnih.gov This cross-reactivity has important implications for its use in immunological assays and as a carrier protein in vaccines.
Antibodies raised against KLH have been found to cross-react with antigens from various sources, including other marine organisms, parasites, and even plants. nih.govagrisera.com For instance, anti-KLH antibodies can show a specific staining pattern in the xylem of vascular tissues in certain plant species, indicating the presence of an unidentified cross-reactive plant antigen. agrisera.com This necessitates careful consideration when using KLH as a carrier for producing antibodies against plant peptides. agrisera.com
The cross-reactive nature of KLH is not limited to GXM (glucuronoxylomannan of Cryptococcus neoformans) and has been observed with several other carbohydrate antigens. aai.org This broad cross-reactivity may contribute to the high immunogenicity of KLH. aai.org
Cross-Reactive Carbohydrate Epitopes (e.g., with Schistosoma mansoni, tumor-associated carbohydrates)
A significant area of research has focused on the cross-reactivity between KLH and the parasitic trematode Schistosoma mansoni. This cross-reactivity is primarily mediated by shared carbohydrate epitopes. nih.govcambridge.org Studies have identified that a terminal fucose residue linked to N-acetylgalactosamine (Fucα1-3GalNAc-) is a major antigenic motif on S. mansoni glycolipids that is also present on KLH, leading to this cross-reactivity. cambridge.orgnih.govlshtm.ac.uk Specifically, the Fuc(α1-3)GalNAc(β1-4)[Fuc(α1-3)]GlcNAc motif, found on novel N-glycans of KLH, is also known to occur in schistosomal glycoconjugates. nih.gov This shared epitope explains the utility of KLH in the serodiagnosis of schistosomiasis. nih.govcambridge.orgcambridge.org It has been demonstrated that much of this serological cross-reactivity is sensitive to sodium periodate (B1199274) treatment, confirming the carbohydrate nature of the epitopes. nih.govcambridge.org
The cross-reactivity extends to tumor-associated carbohydrate antigens. For example, the Thomsen-Friedenreich (TF) antigen (Galβ1-3GalNAc-O-), an oncofetal antigen, is present in schistosomes. cambridge.org While the major cross-reactive epitope in schistosomiasis appears to be distinct from the TF antigen, the presence of such shared glycotopes between mollusks, schistosomes, and tumor cells is a noteworthy observation. cambridge.org Sera from schistosomiasis patients have been observed to react with carcinomas, a phenomenon potentially linked to these cross-reactive carbohydrate structures. cambridge.org
Implications for Immunological Assay Design
The inherent cross-reactivity of KLH has significant implications for the design and interpretation of immunological assays. agrisera.com When KLH is used as a carrier protein to generate antibodies against a specific peptide (hapten), the immunized animal will produce antibodies against both the hapten and the KLH carrier. agrisera.comthermofisher.com These anti-KLH antibodies can cause non-specific background staining in techniques like immunohistochemistry and lead to false-positive results in enzyme-linked immunosorbent assays (ELISAs). aai.orgagrisera.com
To mitigate this, it is often necessary to remove the cross-reactive anti-KLH antibodies from the serum. agrisera.com This can be achieved by passing the serum through an affinity column where KLH is immobilized, thereby capturing the anti-KLH antibodies. agrisera.com
Furthermore, the cross-reactivity of KLH with carbohydrate antigens from various pathogens, such as S. mansoni and Cryptococcus neoformans, can complicate the development and interpretation of diagnostic assays and vaccines. aai.orgnih.gov For instance, antibodies against KLH may be detected in individuals with certain parasitic infections, which could interfere with diagnostic tests that use KLH or KLH-conjugates. nih.gov In vaccine development, the cross-reactivity of KLH with non-protective epitopes on a target pathogen could potentially divert the immune response away from the desired protective epitopes. aai.orgnih.gov Therefore, careful epitope mapping and characterization are crucial when using KLH in such applications. nih.gov
The development of highly specific monoclonal antibodies against KLH and the use of validated ELISA protocols are essential for accurately monitoring KLH-specific immune responses in clinical and research settings. rockland.commybiosource.comtandfonline.com
Oral Tolerance Induction Studies and Mucosal Immunity
Keyhole Limpet this compound has been instrumental as a neoantigen in human studies investigating the mechanisms of oral tolerance and mucosal immunity. nih.govimmunetolerance.org Oral tolerance refers to the state of systemic immunological hyporesponsiveness to an antigen that is first encountered by the mucosal immune system of the gastrointestinal tract. nih.gov
Studies in healthy volunteers have shown that oral administration of KLH can induce a state of systemic T-cell tolerance. aai.org This is characterized by a significant reduction in KLH-specific T-cell proliferation and delayed-type hypersensitivity skin test responses following subsequent parenteral immunization with KLH. aai.orgnih.gov Interestingly, while T-cell mediated immunity is suppressed, the humoral immune response at both systemic and mucosal sites can be enhanced or "primed." aai.orgnih.gov After oral KLH administration followed by subcutaneous immunization, there is a significant increase in circulating IgG and IgM anti-KLH-producing cells and higher titers of serum IgG, IgA, and IgM anti-KLH antibodies. aai.org
The ability to induce oral tolerance to KLH has been explored in the context of autoimmune diseases, such as Inflammatory Bowel Disease (IBD). immunetolerance.org Previous work has indicated that patients with IBD may have a defect in their ability to develop oral tolerance to KLH, a defect that may also be present in their unaffected first-degree relatives, suggesting a genetic component. immunetolerance.orgoup.com
When administered mucosally, such as intranasally, KLH conjugates can elicit both systemic and mucosal humoral and cellular immune responses, highlighting its potential in vaccine strategies targeting pathogens that enter through mucosal surfaces. frontiersin.org For example, when fed to mice simultaneously with cholera toxin (CT), KLH can stimulate an intestinal IgA anti-KLH and plasma IgG anti-KLH response, a pattern similar to the response to CT alone. nih.gov This suggests that potent mucosal adjuvants like CT can alter the local regulatory environment to promote a generalized systemic and mucosal response to co-administered antigens like KLH. nih.gov
Biotechnological Applications of Keyhole Limpet Hemocyanin in Academic Research
Generation of Polyclonal and Monoclonal Antibodies for Research Purposes
KLH is extensively utilized as a carrier protein for the production of both polyclonal and monoclonal antibodies against small molecules, known as haptens. wikipedia.orgbicellscientific.com Haptens, which include peptides, small proteins, and drug molecules, are typically not immunogenic on their own and require conjugation to a larger, more complex molecule like KLH to elicit an immune response. wikipedia.orgbicellscientific.com The large size and numerous epitopes on the KLH molecule generate a strong immune reaction, and its abundance of lysine (B10760008) residues allows for a high ratio of hapten to carrier protein, increasing the probability of producing hapten-specific antibodies. wikipedia.orgthermofisher.com
Conjugate Preparation for Hapten Immunization
The initial and crucial step in generating antibodies against haptens is the preparation of a stable conjugate with a carrier protein. KLH is a preferred carrier due to its high immunogenicity and its phylogenetic distance from mammalian proteins, which helps to minimize false-positive results in immunological assays. thermofisher.com
The process of conjugating a hapten to KLH often involves a one-step method using a carboxyl-reactive crosslinker like carbodiimide. sigmaaldrich.comaatbio.comcreativebiomart.net This crosslinker facilitates the formation of stable bonds between the exposed carboxyl and amino groups on the hapten and the carrier protein. sigmaaldrich.comaatbio.comcreativebiomart.net For haptens containing a free carboxyl group, such as those with an amine group, this method is particularly effective. creativebiomart.net Kits are commercially available that provide optimized reagents for this conjugation process, including mariculture keyhole limpet this compound (mcKLH), which is noted for its stability and efficiency as a carrier protein. sigmaaldrich.comcreativebiomart.net
Another common method involves the use of maleimide-activated KLH, which rapidly couples to sulfhydryl groups present on peptides or other haptens. gbiosciences.comsigmaaldrich.com This approach simplifies the conjugation process as it doesn't require separate cross-linking reagents. gbiosciences.com
A typical protocol for hapten-KLH conjugate preparation involves several key steps:
Preparation of Solutions: The carrier protein (KLH or mcKLH) and the hapten are dissolved in appropriate buffers. sigmaaldrich.comaatbio.com Sometimes, a solvent like DMSO is used to dissolve haptens with limited solubility. aatbio.com
Conjugation Reaction: The hapten and carrier protein solutions are mixed, and a cross-linking agent, such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC), is added to initiate the reaction. sigmaaldrich.comaatbio.com The mixture is then incubated to allow for the formation of covalent bonds. sigmaaldrich.comaatbio.com
Purification: Following the reaction, the conjugate is purified to remove unreacted haptens and crosslinkers. sigmaaldrich.comaatbio.com Desalting spin columns are often used for this purpose, offering efficient protein recovery. sigmaaldrich.comcreativebiomart.net
The resulting KLH-hapten conjugate is then ready for immunization to elicit an immune response and subsequent antibody production. sigmaaldrich.comaatbio.com
Table 1: Common Cross-linking Reagents for KLH-Hapten Conjugation
| Cross-linker | Reactive Group on Hapten | Reference |
|---|---|---|
| Carbodiimide (e.g., EDC) | Carboxyl or Amine | sigmaaldrich.comaatbio.comcreativebiomart.net |
| Maleimide (B117702) | Sulfhydryl (Thiol) | gbiosciences.comsigmaaldrich.com |
Removal of Anti-KLH Antibodies from Antisera for Downstream Assays
When an animal is immunized with a hapten-KLH conjugate, it produces antibodies against both the hapten and the KLH carrier protein. agrisera.comagrisera.com The presence of these anti-KLH antibodies can lead to non-specific signals and background noise in various immunoassays, such as immunohistochemistry. agrisera.comagrisera.com Therefore, it is often necessary to remove these cross-reactive antibodies from the antiserum to ensure the specificity of downstream applications. agrisera.com
A common and effective method for this purification is affinity chromatography. agrisera.comagrisera.comlifetechindia.com This technique involves passing the antiserum through a column containing KLH that has been immobilized on a solid support, such as agarose (B213101) beads. agrisera.comusbio.netsigmaaldrich.com The anti-KLH antibodies in the serum bind to the immobilized KLH, while the desired hapten-specific antibodies pass through the column and are collected in the flow-through. lifetechindia.comusbio.net
The process for removing anti-KLH antibodies typically includes the following steps:
Column Preparation: A column is packed with KLH-conjugated agarose. agrisera.comusbio.net
Sample Application: The antiserum is diluted and applied to the affinity column. lifetechindia.comusbio.net
Incubation and Washing: The serum is allowed to pass through the column, sometimes with recycling of the flow-through to ensure complete binding of anti-KLH antibodies. usbio.net
Collection of Purified Antibodies: The unbound fraction, which contains the purified hapten-specific antibodies, is collected. usbio.net
Elution and Regeneration (Optional): The bound anti-KLH antibodies can be eluted from the column, and the column can be regenerated for future use. lifetechindia.comusbio.net
This purification step is crucial for obtaining highly specific antibodies for use in research and diagnostic assays. agrisera.com
Model Antigen in Immunotoxicology Studies
Keyhole limpet this compound is widely recognized as a model antigen in immunotoxicology studies to assess the effects of various substances on the immune system. nih.govnih.gov Its potent immunogenicity and the fact that humans are generally immunologically naive to it make KLH an ideal tool for evaluating the primary immune response. nih.govresearchgate.net
Assessment of Adaptive Immune System Function
Immunization with KLH is a reliable method to evaluate the function of the adaptive immune system. researchgate.netfrontiersin.org The adaptive immune response to a neoantigen like KLH involves a complex interplay of immune cells, including T cells and B cells, making it a comprehensive indicator of immunocompetence. frontiersin.orgnih.gov By challenging the immune system with KLH, researchers can quantify the effects of drugs or other agents on adaptive immunity. frontiersin.org Both humoral (antibody-mediated) and cellular (T-cell mediated) immune responses can be assessed following KLH immunization. nih.gov
T-Cell Dependent Antibody Response (TDAR) Assays
The T-cell dependent antibody response (TDAR) assay is a cornerstone of immunotoxicity testing, and KLH is a frequently used antigen in this assay. nih.govhookelabs.comcriver.com The TDAR assay measures the ability of the immune system to mount an antibody response to a T-cell dependent antigen, which requires the collaboration of T-helper cells and B cells. nih.gov This assay is considered a sensitive and integrative measure of immune function, as it reflects the competency of multiple immune cell populations. nih.govlabcorp.com
In a typical TDAR assay using KLH:
Animals are immunized with KLH. hookelabs.com
The production of KLH-specific antibodies, typically IgM and IgG, is measured in the serum at various time points post-immunization using techniques like ELISA. hookelabs.comtandfonline.com
A suppressed or exaggerated antibody response can indicate immunotoxicity or immunomodulation, respectively. nih.gov
The TDAR assay with KLH is valuable for screening the potential immunotoxic effects of new chemicals and pharmaceuticals during preclinical development. nih.govkyoto-u.ac.jp
Evaluation of Immunomodulatory Agents in Pre-clinical Models
The KLH challenge model is extensively used in preclinical studies to evaluate the efficacy and mechanism of action of immunomodulatory drugs. nih.govfrontiersin.org By administering an immunomodulatory agent in conjunction with KLH immunization, researchers can assess how the agent alters the immune response to the antigen. frontiersin.org This approach is particularly useful in early-stage drug development, where demonstrating pharmacological activity in healthy subjects can be challenging. frontiersin.orgchdr.nl
For instance, studies have used the KLH model to investigate the effects of various immunomodulatory drugs in healthy volunteers, providing valuable information for the clinical development of these compounds. chdr.nlnih.gov The model allows for the characterization of both systemic and local immune responses to KLH, offering insights into the drug's impact on different facets of the immune system. chdr.nl
Table 2: Research Findings on KLH as a Model Antigen
| Study Focus | Key Findings | References |
|---|---|---|
| Assessment of Adaptive Immunity | KLH is a suitable neoantigen for studying adaptive immune responses in humans. | researchgate.netfrontiersin.orgnih.gov |
| TDAR Assays | The TDAR assay using KLH is a robust and sensitive method for evaluating immunocompetence and detecting immunotoxicity. | nih.govhookelabs.comcriver.comlabcorp.com |
| Evaluation of Immunomodulatory Agents | The KLH challenge model can demonstrate the effects of novel immunomodulatory drugs in healthy volunteers. | frontiersin.orgchdr.nlnih.gov |
| Primary vs. Secondary Response | Single KLH immunization induces a predominant IgM response, while secondary immunization leads to a strong IgG response. | kyoto-u.ac.jp |
Research in Conjugate Vaccine Development Strategies (Pre-clinical and Methodological Aspects)
Keyhole Limpet this compound (KLH) is a large, metalloprotein complex found in the hemolymph of the giant keyhole limpet, Megathura crenulata. Due to its significant immunogenicity and complex structure, it is widely utilized in biomedical research as a carrier protein for haptens and other small molecules that are otherwise non-immunogenic. researchgate.net This property makes KLH a cornerstone in the preclinical and methodological development of conjugate vaccines against a variety of targets, including cancer and infectious diseases. researchgate.netnih.govfiercebiotech.com
The fundamental principle behind using KLH in conjugate vaccines is to physically link a poorly immunogenic antigen, such as a tumor-associated carbohydrate antigen (TACA) or a small peptide, to the highly immunogenic KLH molecule. researchgate.net This conjugation transforms the hapten into a component of a much larger, foreign structure that can effectively stimulate a robust immune response. researchgate.net Preclinical studies have successfully employed KLH conjugates to elicit immune responses against various targets, including opioids like oxycodone and heroin, as well as bacterial polysaccharides from Clostridium difficile. fiercebiotech.comnih.govplos.org These studies are crucial for establishing proof-of-concept and for optimizing vaccine formulations before they can be considered for clinical trials. plos.org
Conjugation with Small Molecule Antigens (e.g., Peptides, Carbohydrates, Gangliosides)
The versatility of KLH as a carrier protein is demonstrated by its ability to be conjugated with a diverse array of small molecule antigens. This includes peptides mimicking tumor or viral epitopes, carbohydrate antigens associated with cancer cells, and complex glycolipids like gangliosides. nih.govnih.govmdpi.com
Peptides: Short peptides that represent a specific epitope of a target protein are often too small to be recognized by the immune system on their own. By conjugating these peptides to KLH, researchers can induce a potent, peptide-specific antibody response. nih.govaai.org For instance, peptides that mimic the structure of the GD2 ganglioside, a marker on neuroblastoma and melanoma cells, have been conjugated to KLH to elicit anti-tumor immune responses in preclinical mouse models. nih.govsemanticscholar.org Similarly, peptide mimetics of the glucuronoxylomannan (GXM) capsule of Cryptococcus neoformans have been linked to KLH in vaccine development efforts. aai.org
Carbohydrates: Many cancers are characterized by aberrant glycosylation, leading to the expression of tumor-associated carbohydrate antigens (TACAs) on their surface. nih.govnih.gov These TACAs, such as Tn, TF, STn, Lewis Y, and Globo H, are attractive targets for immunotherapy. nih.govnih.gov However, like peptides, they are often poorly immunogenic. Conjugating these synthetic or purified carbohydrates to KLH has become a standard preclinical strategy to overcome this limitation. nih.govnih.gov A heptavalent vaccine, combining seven different TACAs (GM2, Globo H, Lewisy, TF, Tn, STn, and a glycosylated MUC1 peptide) each conjugated to KLH, has been shown to induce antibody responses against all seven antigens in mice. nih.gov
Gangliosides: Gangliosides, such as GD2, are complex glycolipids that are overexpressed on the surface of several types of cancer cells. mdpi.comsemanticscholar.org Direct immunization with gangliosides is challenging, but conjugating them to KLH can significantly enhance their immunogenicity. semanticscholar.org Research has shown that immunization with GD2-KLH conjugates can induce specific IgM and IgG antibodies capable of recognizing GD2-positive tumor cells. semanticscholar.org
The chemical methods for conjugation are varied, with common strategies involving the use of bifunctional crosslinkers that react with functional groups on both the hapten and the numerous lysine residues on the KLH protein. aai.orgthermofisher.com The choice of conjugation chemistry and the resulting hapten-to-carrier ratio are critical parameters that are optimized during preclinical development to ensure a potent and specific immune response. researchgate.net
Table 1: Examples of Small Molecule Antigens Conjugated to KLH for Preclinical Vaccine Research
| Antigen Type | Specific Antigen | Target Disease/Organism | Reference |
|---|---|---|---|
| Peptide | GD2-mimicking peptides (P9, P10) | Melanoma | nih.gov |
| Peptide | GXM-mimicking peptides | Cryptococcus neoformans | aai.org |
| Carbohydrate | Globo H | Breast Cancer | nih.govfrontiersin.org |
| Carbohydrate | Lewis Y, Tn, STn, TF | Epithelial Cancers | nih.govnih.gov |
| Carbohydrate | PSII Polysaccharide | Clostridium difficile | fiercebiotech.com |
| Ganglioside | GD2 | Neuroblastoma, Melanoma | semanticscholar.org |
| Small Molecule | Oxycodone derivative (6OXY) | Opioid Use Disorder | nih.govplos.org |
Mechanisms of Enhanced Antigen Immunogenicity via KLH Conjugation
The conjugation of a small, poorly immunogenic antigen (hapten) to KLH dramatically enhances its ability to provoke an immune response through several key mechanisms, primarily centered on the recruitment of T-cell help. researchgate.net
Haptens alone can bind to B-cell receptors (BCRs) on B lymphocytes, but they are typically unable to activate these cells to produce antibodies because they cannot cross-link multiple BCRs or elicit help from T-helper (Th) cells. biorxiv.org The process of antibody production against most antigens is T-cell dependent, requiring the B cell to present the antigen to a cognate Th cell.
When a hapten is conjugated to KLH, the entire conjugate is internalized by a B cell that recognizes the hapten. Inside the B cell, the KLH carrier protein is processed into smaller peptides, which are then presented on the B cell's surface via Major Histocompatibility Complex (MHC) class II molecules. biorxiv.org
Here's how KLH enhances the immune response:
Provision of T-Cell Epitopes: KLH is a large, foreign protein with numerous peptide sequences that can be recognized as epitopes by Th cells. researchgate.net
T-B Cell Cooperation: A Th cell that has been primed to recognize a KLH-derived peptide can interact with the B cell presenting that same peptide. researchgate.net This interaction provides the necessary co-stimulation (e.g., through CD40-CD40L interaction) and cytokine signals (e.g., Interleukin-4) that fully activate the B cell. researchgate.net
Focused Immune Response: This T-cell help is effectively "focused" on the B cell that is specific for the hapten, because that is the cell that internalized the KLH-hapten conjugate. This ensures that the subsequent antibody response is directed against the hapten of interest. researchgate.net
In essence, the hapten determines the specificity of the antibody response (what the B cell recognizes), while the KLH carrier provides the potent immunogenic signal needed to activate the T-helper cells, which in turn authorize the B cell to proliferate and differentiate into antibody-secreting plasma cells. researchgate.netbiorxiv.org This mechanism has been successfully exploited in numerous preclinical vaccine studies to generate robust antibody responses against otherwise non-immunogenic targets. researchgate.net
Development of Immunological Assays and Reagents for Research
The potent immunogenicity of KLH makes it not only a valuable carrier protein but also a standard antigen for evaluating immune competence and for developing various immunological assays. nih.govresearchgate.net Its use in research extends to the creation of reagents and standardized tests to quantify and characterize immune responses, both to KLH itself and to the antigens conjugated to it. nih.govresearchgate.net
ELISA-based Quantification of Anti-KLH Antibodies
The Enzyme-Linked Immunosorbent Assay (ELISA) is a widely used method for quantifying the antibody response to KLH. lifediagnostics.comnih.gov In preclinical and clinical studies, measuring the levels of anti-KLH antibodies (e.g., IgG and IgM) in serum or plasma is a primary method for assessing an individual's ability to mount a T-cell dependent antibody response. lifediagnostics.comfrontiersin.org
The principle of a typical indirect ELISA for anti-KLH antibodies involves the following steps:
Coating: Microtiter plates are coated with KLH, which serves as the capture antigen. lifediagnostics.com
Sample Incubation: Diluted serum or plasma samples from immunized subjects are added to the wells. Any anti-KLH antibodies present in the sample will bind to the immobilized KLH. lifediagnostics.com
Detection: A secondary antibody that is specific for the host species' immunoglobulin (e.g., anti-mouse IgG) and conjugated to an enzyme like horseradish peroxidase (HRP) is added. This enzyme-linked antibody binds to the anti-KLH antibodies captured on the plate. lifediagnostics.com
Substrate Addition: A chromogenic substrate (e.g., TMB) is added. The HRP enzyme catalyzes a reaction that produces a colored product. lifediagnostics.com
Quantification: The intensity of the color, which is proportional to the amount of anti-KLH antibody in the sample, is measured using a spectrophotometer. The concentration is then determined by comparing the results to a standard curve generated with known concentrations of anti-KLH antibodies. lifediagnostics.com
Commercially available ELISA kits are available for the quantification of anti-KLH IgG and IgM in various species, including mice, rats, and monkeys, facilitating standardized immunotoxicity and vaccine efficacy studies. lifediagnostics.comantibodies.comantibodies.comcreative-diagnostics.com
Table 2: Characteristics of Commercially Available Anti-KLH IgG ELISA Kits
| Target Species | Sample Types | Assay Type | Reference |
|---|---|---|---|
| Mouse | Serum, Plasma | Indirect (Quantitative) | lifediagnostics.comcreative-diagnostics.com |
| Rat | Serum, Plasma, Tissue Homogenates | Indirect (Quantitative) | antibodies.com |
| Monkey | Serum, Plasma, Cell Culture Supernatant | Indirect (Quantitative) | antibodies.com |
Carbohydrate Microarrays for Antibody Profiling
Carbohydrate microarrays are a high-throughput technology used to profile the specificity of antibody responses, particularly relevant for vaccines targeting TACAs. nih.govoup.com These arrays consist of a glass slide or other solid support onto which a large number of different glycans and glycoproteins are immobilized in a miniaturized format. oup.com
In the context of KLH-based research, these microarrays serve two primary purposes:
Profiling Anti-TACA Responses: When an animal or human is immunized with a TACA-KLH conjugate, their serum can be applied to a carbohydrate microarray. This allows for a detailed analysis of the antibody response, not only against the target TACA but also against a broad panel of other carbohydrates, revealing the specificity and potential cross-reactivity of the induced antibodies. nih.gov
Characterizing the Anti-KLH Response: KLH itself is a glycoprotein (B1211001), meaning it has carbohydrate chains attached to it. nih.gov Studies using carbohydrate microarrays have shown that a significant portion of the human antibody response to KLH immunization is directed against its carbohydrate epitopes. nih.gov The microarray can identify which specific glycan structures on KLH are the most immunodominant and how this response varies between individuals. nih.gov For example, immunization with KLH can induce antibodies that cross-react with tumor-associated antigens like Lewis X and Lewis Y. nih.gov
This technology provides a much more detailed picture of the humoral immune response than a simple ELISA, making it a powerful tool in vaccine development to understand the precise targets of the antibodies generated. nih.govoup.com
Flow Cytometry and ELISPOT in KLH Response Analysis
Beyond the humoral (antibody) response, understanding the cellular immune response is critical. Flow cytometry and the Enzyme-Linked Immunospot (ELISPOT) assay are two powerful techniques used to analyze KLH-specific T-cell and B-cell responses. researchgate.netfrontiersin.org
Flow Cytometry: This technique allows for the rapid analysis and quantification of individual cells in a suspension. In KLH research, it can be used to:
Identify and Phenotype KLH-Specific B-cells: By labeling KLH with a fluorescent dye, it can be used as a probe to directly detect and isolate B-cells whose surface receptors bind to KLH. researchgate.net These cells can then be further analyzed for their phenotype (e.g., memory vs. plasma cells).
Analyze T-cell Activation: Following in-vitro stimulation of peripheral blood mononuclear cells (PBMCs) with KLH, flow cytometry can be used to measure the expression of activation markers (like CD69 or CD25) on T-cells or to detect intracellular cytokines (like IFN-γ) to identify responding T-cell populations. frontiersin.org
ELISPOT Assay: The ELISPOT assay is a highly sensitive method for quantifying the frequency of cytokine-secreting cells or antibody-secreting cells at the single-cell level. nih.govnih.gov
T-cell Response: To measure the KLH-specific T-cell response, PBMCs are cultured in wells coated with antibodies against a specific cytokine (e.g., IFN-γ or IL-4). nih.govrockefeller.edu When a T-cell is activated by KLH and secretes that cytokine, it is captured by the antibody on the plate. A detection antibody is then used to create a colored "spot," with each spot representing a single, cytokine-producing cell. nih.gov This allows researchers to quantify the number of KLH-specific Th1 (IFN-γ) or Th2 (IL-4) cells. nih.govrockefeller.edu
B-cell Response: A similar principle can be applied to enumerate KLH-specific antibody-secreting B-cells (plasma cells). nih.gov In this case, the plate is coated with KLH, and the spots represent individual B-cells secreting anti-KLH antibodies. researchgate.netnih.gov
Together, flow cytometry and ELISPOT provide detailed, quantitative data on the cellular components of the immune response to KLH, complementing the serological data obtained from ELISAs and microarrays. researchgate.netfrontiersin.orgresearchgate.net
Comparative Immunology and Vertebrate Adaptive Immune System Studies (e.g., Zebrafish Model)
Keyhole Limpet this compound (KLH) serves as a critical tool in comparative immunology, particularly in studies utilizing the zebrafish (Danio rerio) model to understand the evolution and function of the vertebrate adaptive immune system. oup.comgrafiati.com Zebrafish possess a sophisticated immune system with remarkable similarity to that of mammals, including the presence of B and T lymphocytes, making them an excellent model for immunological research. nih.gov KLH is a large, foreign protein that reliably elicits a robust, T-cell-dependent immune response in teleost fish, enabling detailed investigation of cellular and humoral immunity. pnas.orgashpublications.org
Researchers use KLH to stimulate the zebrafish immune system and then analyze the subsequent responses. This includes quantifying changes in leukocyte populations, measuring the production of specific antibodies like Immunoglobulin M (IgM), and examining the genetic and cellular components of the adaptive immune response. oup.comgrafiati.comfrontiersin.org
Detailed Research Findings
Studies involving KLH immunization in zebrafish have yielded significant insights into the fundamental mechanisms of vertebrate immunity. For instance, immunization with KLH has been shown to induce an increase in leukocyte counts and serum IgM levels, demonstrating the activation of a humoral immune response. oup.comgrafiati.com Furthermore, such studies allow for the analysis of the lymphocyte antigen receptor repertoire, providing a deeper understanding of the genetic basis of antibody diversity and T-cell receptor specificity. oup.comgrafiati.com
Research has also focused on the role of specific immune cell populations in response to KLH. Scientists have identified and characterized antigen-presenting cells (APCs), including dendritic-like cells, in zebrafish by observing their response to KLH. pnas.org These studies have shown that specific cell subsets, such as those expressing the DC-SIGN/CD209 homolog, are crucial for initiating the adaptive immune response to KLH. aai.org A blockade of this molecule significantly inhibits T-cell activation and IgM production following KLH stimulation. aai.org
The zebrafish model has also been instrumental in characterizing distinct lymphocyte lineages. For example, after immunization with KLH, researchers can track the development and proliferation of antigen-specific B-cells. ashpublications.org Studies have shown that the percentage of KLH-binding B-cells increases significantly in the spleen after a booster immunization. ashpublications.org Additionally, the function of γδ T-cells in zebrafish has been elucidated using KLH as the antigen. These cells have been shown to act as APCs, initiating KLH-specific T-cell activation and inducing B-cell proliferation and antibody production. frontiersin.org
The route of administration of KLH has also been shown to influence the type of immune response. Intraperitoneal injection of dinitrophenyl-conjugated KLH (DNP-KLH) resulted in higher percentages of large lymphocytes and lower percentages of neutrophils in peripheral blood compared to mucosal immersion. frontiersin.org
The following tables summarize key findings from research using KLH in the zebrafish model:
Table 1: Cellular and Humoral Responses to KLH Immunization in Zebrafish
| Parameter Measured | Observation Post-KLH Immunization | Significance | Reference |
|---|---|---|---|
| Leukocyte Counts | Increased | Indicates a general immune activation. | oup.comgrafiati.com |
| Serum IgM Levels | Increased | Demonstrates a specific humoral (antibody) response. | oup.comgrafiati.comaai.org |
| Lymphocyte Receptor Repertoire | Analysis performed to assess diversity | Elucidates the genetic mechanisms of adaptive immunity. | oup.comgrafiati.com |
| Large Lymphocyte Percentage | Increased with intraperitoneal injection of DNP-KLH | Shows changes in circulating immune cell populations. | frontiersin.org |
Table 2: Role of Specific Immune Cells in Response to KLH in Zebrafish
| Immune Cell/Molecule Studied | Finding with KLH Stimulation | Implication for Vertebrate Immunity | Reference |
|---|---|---|---|
| DC-SIGN/CD209 expressing cells | Blockade of CD209 inhibits T-cell activation and IgM production. | Highlights the conserved role of this molecule in initiating adaptive immunity. | aai.org |
| Dendritic-like cells (PNAhi myeloid cells) | These cells phagocytose antigens and can activate T-lymphocytes in an antigen-dependent manner. | Suggests the cellular machinery for antigen presentation is conserved from teleosts to mammals. | pnas.org |
| IgM+ B-cells | Percentage of KLH-binding B-cells increased to 2-8% in the spleen 14 days post-booster. | Demonstrates the generation of antigen-specific B-cells, a hallmark of adaptive immunity. | ashpublications.org |
Molecular Genetics and Phylogeny of Hemocyanins
KLH Genes: KLH1 and KLH2 Genomic and cDNA Analysis
Keyhole Limpet Hemocyanin (KLH) is derived from the giant keyhole limpet, Megathura crenulata, and is composed of two distinct isoforms, KLH1 and KLH2. nih.govresearchgate.net These isoforms are encoded by separate genes, and their analysis at both the genomic DNA and complementary DNA (cDNA) levels has been crucial in understanding their structure and expression. researchgate.net
The polypeptide subunits of both KLH1 and KLH2 are large, with molecular weights around 400 kDa. researchgate.net The complete cDNA of a typical gastropod this compound, like that of Aplysia californica, can be over 11,000 base pairs long, coding for a polypeptide of more than 3,400 amino acids. researchgate.net The genetic structure of molluscan hemocyanins is characterized by a series of coding regions for the functional units (FUs), separated by introns. pnas.org
In gastropods like the keyhole limpet, the this compound subunit is typically composed of eight FUs (designated FU-a through FU-h). researchgate.netnih.gov The genes reflect this architecture, with distinct coding regions for each FU. pnas.org For instance, in the gastropod Haliotis tuberculata, a close relative, the gene for one of its this compound isoforms (HtH1) shows that the eight FUs are encoded by a series of exons interrupted by introns. pnas.org Specifically, five of the eight FUs are each encoded by a single exon, while FU-f, FU-g, and FU-a are encoded by two, three, and four exons, respectively. pnas.org The introns that separate the FUs, known as linker introns, are highly conserved in their positions across different molluscan species. pnas.orgresearchgate.net
The two isoforms in M. crenulata, KLH1 and KLH2, are analogous to the HtH1 and HtH2 isoforms found in Haliotis tuberculata. pnas.org While both KLH1 and KLH2 possess the typical eight FUs, an eighth FU of type h was identified in KLH2 through proteolytic studies, which was previously thought to have only seven FUs. nih.gov This FU-h in KLH2 was found to be unusually small, with a molecular mass of 43 kDa. nih.gov
It is important to note that the original gene sequences for KLH were determined at a time when sequencing technology had lower fidelity, which could imply the presence of sequencing errors in the initial reports. researchgate.net
| Feature | KLH1 | KLH2 | Reference |
| Number of Subunit Isoforms | 1 | 1 | researchgate.net |
| Approx. Subunit Molecular Weight | ~400 kDa | ~400 kDa | researchgate.net |
| Number of Functional Units (FUs) | 8 (1-a to 1-h) | 8 (2-a to 2-h) | nih.gov |
Evolutionary Relationships within Molluscan Hemocyanins
Molluscan hemocyanins are ancient proteins that are believed to have evolved from tyrosinase-like ancestors. pnas.orgoup.com The structural and functional diversity of hemocyanins across the phylum Mollusca provides a rich field for studying evolutionary processes. The large size and multi-domain structure of molluscan this compound subunits, built from seven or eight FUs, is a result of gene duplication and fusion events from a primordial single-unit gene. pnas.orgnih.gov
Based on the composition of their FUs and their quaternary structures, molluscan hemocyanins can be classified into several types. The "keyhole limpet-type" architecture is characterized by a subunit comprising eight globular FUs. researchgate.net This contrasts with the cephalopod-type, which typically lacks the C-terminal FU-h. nih.gov The presence of FU-h is a common feature of gastropod-type hemocyanins. nih.gov
The evolution of the multi-unit polypeptide chain likely occurred through a series of gene duplications and fusions. pnas.org The highly regular placement of linker introns between the FU coding regions supports a model of repetitive gene duplication from a monomeric precursor. pnas.org
While both molluscan and arthropod hemocyanins are copper-containing respiratory proteins, they are considered to be products of convergent evolution. oup.com They differ significantly in their quaternary structure and subunit composition. pnas.org Phylogenetic analyses show that the tyrosinase domain that gave rise to molluscan hemocyanins is specific to molluscs and evolved independently from the hemocyanins found in arthropods. oup.com
| This compound Type | Characteristic Subunit Structure | Representative Taxa | Reference |
| Nautilus-type | Single subunit type forming decamers | Nautilus | nih.gov |
| Squid-type | Two subunit types, one forming the wall and one in the collar | Squid | nih.govresearchgate.net |
| Keyhole limpet-type | Subunit with eight FUs (a-h) | Gastropods (Megathura) | researchgate.netnih.gov |
| Mega-hemocyanin-type | Contains a typical keyhole limpet-type subunit and a larger subunit with multiple FU-f derivatives | Certain gastropods | nih.gov |
Phylogenetic Studies Using this compound Subunit Sequences
The extremely large polypeptide chains of molluscan hemocyanins are rich in sequence information, making them excellent molecules for phylogenetic studies. researchgate.net By comparing the amino acid sequences of the individual FUs from different species, researchers can construct robust phylogenetic trees that illuminate the evolutionary history of molluscs. researchgate.net
These phylogenetic analyses have revealed that the eight different types of FUs (a-h) that constitute a typical gastropod this compound subunit evolved before the major divergence of the molluscan classes. researchgate.net This means that, for example, the FU-a from a keyhole limpet is more closely related to the FU-a of other molluscs than it is to the other FU types (b, c, etc.) from the same keyhole limpet subunit. researchgate.net
Phylogenetic trees constructed using multiple sequence alignments of this compound FUs show distinct branches for each of the eight FU types. researchgate.netresearchgate.net While the relationships within each FU branch are well-supported, the deeper evolutionary connections between the different FU branches are not always stable in these analyses. researchgate.net
The comparison of this compound sequences between different gastropods, such as Megathura crenulata (KLH) and Haliotis tuberculata (HtH), and cephalopods like Octopus dofleini (OdH), has been particularly informative. pnas.org The FUs in corresponding positions (e.g., FU-a in KLH vs. FU-a in OdH) show a higher degree of sequence identity (around 55%) compared to the identity between different FUs within the same subunit (around 45%). pnas.org This pattern strongly supports the ancient origin of the eight-FU structure. The absence of FU-h in cephalopod hemocyanins, like that of Octopus, is interpreted as a loss of this terminal unit after the divergence of cephalopods and gastropods. pnas.org
Recent genetic studies on Megathura crenulata using mitochondrial DNA have provided broader phylogeographic context for the species, revealing a panmictic population along the eastern Pacific coast. noaa.govnih.gov While these studies focus on the organism's population genetics rather than the evolution of the this compound protein itself, they provide a foundation for understanding the genetic landscape in which the KLH genes evolve.
Ecological and Conservation Considerations of Megathura Crenulata
Habitat and Geographic Distribution of the Giant Keyhole Limpet
The giant keyhole limpet is a marine gastropod mollusk endemic to the northeastern Pacific Ocean. nih.govwikipedia.org Its geographic range extends along the coast of western North America, primarily from Point Conception and Monterey Bay in California, USA, down to Isla Asunción and Bahía Asuncion in Baja California Sur, Mexico. nih.govmontereyscubaboard.commexican-shells.org This species is a significant component of the coastal ecosystem within this temperate to subtropical region. mexican-shells.org
M. crenulata inhabits rocky substrates in both intertidal and subtidal zones. nih.govwikipedia.orgplantiary.com They are commonly found on exposed rocky shores, in tidal pools with strong wave action, and within kelp forests. montereyscubaboard.complantiary.com The limpets use a strong, muscular foot to cling to these rocky surfaces, where they graze on a diverse diet. mexican-shells.orgbiodiversityla.org Their vertical distribution ranges from the intertidal zone to depths of up to 34 meters (approximately 110 feet). wikipedia.orgmexican-shells.orgbiodiversityla.orgsealifebase.se Research modeling the suitable reef habitat for the giant keyhole limpet in the Southern California Bight has identified key areas for this species, helping to understand its distribution patterns. biodiversityla.org
| Geographic and Habitat Parameters of Megathura crenulata | |
| Geographic Range | Northeastern Pacific Ocean: from Southern/Central California (Point Conception/Monterey Bay) to Baja California Sur, Mexico. nih.govwikipedia.orgmontereyscubaboard.commexican-shells.org |
| Primary Habitat | Rocky intertidal and subtidal zones, kelp forests. nih.govmontereyscubaboard.complantiary.com |
| Depth Range | Intertidal (0m) to approximately 30-34 meters (110 feet). wikipedia.orgmexican-shells.orgbiodiversityla.org |
| Substrate | Rocky surfaces. nih.govmexican-shells.org |
M. crenulata is a herbivore that plays a role in controlling algal growth. Its diet consists of various organisms, including cyanobacteria, diatoms, brown and red algae, hydrozoans, bryozoans, and tunicates. wikipedia.orgbiodiversityla.org While not formally evaluated by the IUCN, its status is considered by some to be of Least Concern due to its relatively common occurrence and wide distribution. mexican-shells.orgsealifebase.se However, concerns about the impact of its harvesting for KLH production are growing. openpr.comwikipedia.org
Sustainable Sourcing and Mariculture Research for KLH Production
The potent immunological properties of KLH have made it a highly valuable protein for biomedical applications, including its use as a carrier protein in vaccines for cancer and other diseases. wikipedia.orgbiosyncorp.comumaine.edu This demand has led to an "emerging fishery" for the giant keyhole limpet, raising significant concerns about the potential for overfishing and population decline. openpr.comwikipedia.org The wild population is not considered sufficient to support the increasing demand, which could endanger the species. umaine.edu
In response to these sustainability challenges, significant research and development have focused on sustainable production methods, primarily through aquaculture and mariculture. openpr.comwikipedia.org These efforts aim to provide a reliable and environmentally responsible source of KLH without depleting wild populations.
Key developments in sustainable KLH production include:
Land-Based Aquaculture: Companies have developed proprietary land-based aquaculture facilities to raise and support multiple generations of limpets entirely in a controlled environment. annualreports.com This approach allows for the management of the entire life cycle of the mollusk, from embryo to protein-producing adult. annualreports.com
Non-Lethal Hemolymph Extraction: Techniques for the non-lethal extraction of hemolymph (the limpet's "blood" containing KLH) were developed in the early 1990s. biosyncorp.combiosyncorp.com This humane approach involves harvesting the hemolymph from the animals, which are then monitored for health before being released back into the ocean, allowing for rapid recovery. biosyncorp.com
Mariculture Systems: Research sponsored by federal agencies like the National Institutes of Health (NIH) and the National Science Foundation (NSF) has aimed to establish sustainable mariculture production of the giant keyhole limpet. wikipedia.org Some companies utilize mariculture, where animals are harvested from defined sites, housed in proprietary aquarium tanks for hemolymph extraction, and then returned to their natural habitat to ensure access to natural food sources for recovery. biosyncorp.com This practice helps maintain a product of reproducible quality. biosyncorp.com
Q & A
Q. What structural features enable KLH's oxygen-binding function, and how are they characterized experimentally?
KLH's oxygen-binding capacity arises from its binuclear copper centers within conserved cupredoxin-like domains. Each subunit contains two copper atoms that coordinate a single O₂ molecule, inducing a conformational change detectable via UV-Vis spectroscopy (absorption peaks at ~350 nm and ~580 nm) . X-ray crystallography (e.g., PDB ID: 3L6W) resolves the tertiary structure, revealing eight functional units (FUs) per subunit and conserved histidine residues critical for copper coordination . For basic characterization, researchers should combine spectroscopic analysis with structural techniques like cryo-EM to account for KLH's large size (~8–13 MDa aggregates) .
Q. How is KLH utilized as a carrier protein in immunological studies, and what protocols optimize antigen conjugation?
KLH enhances immune responses to weak antigens (e.g., haptens) by providing T-cell epitopes. Standard protocols involve crosslinking antigens to KLH using glutaraldehyde or EDC/NHS chemistry, followed by purification via size-exclusion chromatography to remove unconjugated molecules . Researchers must validate conjugation efficiency using SDS-PAGE (despite KLH's poor migration due to its size) or ELISA with anti-KLH antibodies . Dose optimization (typically 100–200 µg KLH-conjugate per immunization in mice) minimizes nonspecific immune activation .
Advanced Research Questions
Q. What experimental strategies mitigate challenges in analyzing KLH's quaternary structure and subunit heterogeneity?
KLH's size and aggregation propensity require advanced techniques:
- Multi-angle light scattering (MALS) paired with size-exclusion chromatography quantifies oligomeric states .
- Native mass spectrometry identifies subunit isoforms (e.g., KLH1 vs. KLH2), which differ in glycosylation patterns (e.g., Gal(β1-6)Man motifs detected via LC-MS/MS) .
- Electron microscopy visualizes collar-shaped FU assemblies, critical for interpreting functional studies . Note: Subunit isolation (e.g., via ion-exchange chromatography under denaturing conditions) may disrupt copper binding, necessitating post-purification reconstitution assays .
Q. How can researchers resolve contradictions in reported oligomeric stability across KLH isoforms?
Discrepancies in stability (e.g., KLH1 vs. KLH2 in Haliotis tuberculata) arise from methodological differences. To standardize findings:
- Buffer conditions : Use 100 mM Tris-HCl (pH 7.4) with 10 mM Ca²⁺ to mimic physiological stability .
- Temperature-controlled assays : Monitor dissociation via dynamic light scattering (DLS) at 4–37°C.
- Comparative studies : Include positive controls (e.g., Megathura crenulata KLH) and validate with orthogonal techniques like analytical ultracentrifugation .
Q. What PICOT framework parameters are optimal for designing KLH-based immunotherapy studies?
Align KLH studies with PICOT criteria:
- Population (P) : Mice models with induced tumors for vaccine efficacy trials.
- Intervention (I) : KLH-conjugated tumor antigens (e.g., MUC1 peptide).
- Comparison (C) : Unconjugated antigen or adjuvant-only controls.
- Outcome (O) : Tumor volume reduction (measured via caliper) and IgG titers (ELISA).
- Time (T) : 6-week post-immunization endpoint . This design ensures statistical rigor, particularly in sample size calculations (n ≥ 10/group for 80% power) .
Q. How do glycosylation patterns in KLH isoforms affect antibody cross-reactivity, and how can this be controlled?
KLH's N-glycans (e.g., high-mannose vs. complex structures in Megathura crenulata) influence antibody recognition. To minimize cross-reactivity:
- Deglycosylation : Treat KLH with PNGase F and confirm via lectin blot .
- Adsorption : Pre-incubate sera with deglycosylated KLH to remove glycan-specific antibodies .
- Epitope mapping : Use peptide arrays to distinguish antibody binding to protein vs. carbohydrate motifs .
Methodological Notes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
